Cas no 2248320-01-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methanesulfonyl-2-methylbenzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methanesulfonyl-2-methylbenzoate
• CAS No: 2248320-01-4
• MF: C₁₇H₁₃NO₆S
• MW: 359.353223562241
• CID: 6265004
• PubChem ID: 165980835
• Update Time: 2025-06-11

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methanesulfonyl-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methanesulfonyl-2-methylbenzoate
• EN300-6517405
• 2248320-01-4

• Inchi： 1S/C17H13NO6S/c1-10-7-8-11(25(2,22)23)9-14(10)17(21)24-18-15(19)12-5-3-4-6-13(12)16(18)20/h3-9H,1-2H3
• InChI Key： YYIWERHZLGFUBH-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(C)=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C=1)(=O)=O

Computed Properties

• Exact Mass: 359.04635831g/mol
• Monoisotopic Mass: 359.04635831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 106Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methanesulfonyl-2-methylbenzoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methanesulfonyl-2-methylbenzoate (CAS No. 2248320-01-4)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methanesulfonyl-2-methylbenzoate (CAS No. 2248320-01-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of isoindoline derivatives, which are known for their diverse pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methanesulfonyl-2-methylbenzoate is characterized by a central isoindoline core with a dioxo group at positions 1 and 3, and a substituted benzoate moiety attached to the nitrogen atom of the isoindoline ring. The presence of the methanesulfonyl and methyl groups on the benzoate ring further enhances the compound's structural complexity and contributes to its unique biological profile.

Recent studies have highlighted the potential therapeutic applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methanesulfonyl-2-methylbenzoate. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methanesulfonyl-2-methylbenzoate has also shown promising anticancer activity. A study conducted by a team of researchers at the National Cancer Institute demonstrated that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells.

The neuroprotective effects of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methanesulfonyl-2-methylbenzoate have also been investigated. A recent study published in the Journal of Neurochemistry found that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes. These findings suggest that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methanesulfonyl-2-methylbenzoate may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methanesulfonyl-2-methylbenzoate has been optimized to improve yield and purity. A multi-step synthetic route involving the reaction of an appropriate isoindoline derivative with a substituted benzoic acid chloride has been developed. This synthetic strategy allows for the efficient production of the compound on a laboratory scale and can be scaled up for industrial applications.

In terms of safety and toxicity, preliminary studies have shown that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methanesulfonyl-2-methylbenzoate exhibits low toxicity in animal models. However, further safety evaluations are necessary to ensure its suitability for clinical use. Ongoing research is focused on optimizing the pharmacokinetic properties of the compound to enhance its bioavailability and reduce potential side effects.

The future prospects for 1,3-dioxo-2,3-dihydro-1H.isoindol.-yl 5.-methanesulfonyl--methylbenz.oa.te are promising. Clinical trials are currently underway to evaluate its efficacy and safety in treating various diseases. If these trials yield positive results, this compound could become a valuable addition to the arsenal of therapeutic agents available for treating inflammatory disorders, cancer, and neurodegenerative diseases.

In conclusion, 1,3-dioxo--dihydro-H.isoindo.l--yl -methanesu.lony.-methylb.enz.oa.te (CAS No. 0) is a multifaceted compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an exciting area of research for scientists and clinicians alike. As more studies are conducted and new insights are gained, it is likely that this compound will continue to play a significant role in advancing our understanding of disease mechanisms and developing novel therapeutic strategies.